Cas no 101596-22-9 (1H-1,2,4-Triazole, 3-phenyl-5-propyl-)

1H-1,2,4-Triazole, 3-phenyl-5-propyl- structure
101596-22-9 structure
Product Name:1H-1,2,4-Triazole, 3-phenyl-5-propyl-
CAS No:101596-22-9
MF:C11H13N3
MW:187.241021871567
CID:1129576
Update Time:2024-07-27

1H-1,2,4-Triazole, 3-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-phenyl-5-propyl-
    • 1H-1,2,4-Triazole, 5-phenyl-3-propyl-
    • Inchi: 1S/C11H13N3/c1-2-6-10-12-11(14-13-10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,12,13,14)
    • InChI Key: OMSORBJZADTTLR-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CC=C2)=NC(CCC)=N1

Computed Properties

  • Exact Mass: 187.11109

Experimental Properties

  • Density: 1.109±0.06 g/cm3(Predicted)
  • Melting Point: 71-72 °C
  • Boiling Point: 370.8±25.0 °C(Predicted)
  • PSA: 41.57
  • pka: 10.18±0.40(Predicted)
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